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An In-depth Technical Guide to the Physical and Chemical Properties of Flucarbazone

Introduction
Flucarbazone, often used in its sodium salt form (Flucarbazone-sodium), is a selective, post-

emergence herbicide.[1][2][3] It belongs to the sulfonylaminocarbonyl-triazolinone class of

herbicides and is primarily utilized for the control of grass and some broadleaf weeds in cereal

crops like wheat.[4] Its herbicidal activity stems from the inhibition of the enzyme acetolactate

synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids in plants.

[5] This guide provides a detailed overview of the core physical and chemical properties of

Flucarbazone, intended for researchers, scientists, and professionals in drug development.

The information is presented through structured data tables, detailed experimental

methodologies, and logical diagrams to facilitate a comprehensive understanding.

Chemical Identity and Structure
Flucarbazone is the active acid form, while Flucarbazone-sodium is the salt commonly used

in commercial formulations.[6][7] In environmental conditions with moisture, Flucarbazone-

sodium readily dissociates to the flucarbazone anion.[6][7]

Caption: Chemical structure of Flucarbazone-sodium.
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The physical and chemical characteristics of a compound are fundamental to understanding its

environmental fate, bioavailability, and toxicological profile. The properties of Flucarbazone
and its sodium salt are summarized below.

Property Value Source

IUPAC Name

sodium;(3-methoxy-4-methyl-

5-oxo-1,2,4-triazole-1-

carbonyl)-[2-

(trifluoromethoxy)phenyl]sulfon

ylazanide

PubChem[6]

CAS Number
181274-17-9 (Flucarbazone-

sodium)
Merck Index[8]

Molecular Formula C12H10F3N4NaO6S PubChem[6]

Molecular Weight 418.28 g/mol PubChem[6]

Physical State
Colorless, odorless crystalline

powder
Merck Index[8]

Melting Point 200 °C (decomposes) Merck Index, AERU[1][3][8]

Vapor Pressure
1.0 x 10⁻⁶ mPa (20 °C) <1 x

10⁻⁹ Pa (20°C)
AERU, Merck Index[1][3][8]

Density 1.59 g/cm³ Merck Index[8]

Dissociation Constant (pKa) 1.9 (25 °C) AERU, PubChem[1][3][6]

Solubility Data
Solubility is a critical parameter that influences a herbicide's mobility in soil and its potential to

leach into groundwater. Flucarbazone-sodium is highly soluble in water.[1][2][3]
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Solvent Temperature Solubility Source

Water (pH 4-9) 20 °C 44 g/L Merck Index[8]

Dimethylsulfoxide 20 °C 250 g/L ChemicalBook[9]

Poly(ethylene glycol) 20 °C >250 g/L ChemicalBook[9]

Partition and Adsorption Coefficients
The octanol-water partition coefficient (Log P or Log Kow) is an indicator of a substance's

lipophilicity and potential for bioaccumulation. The soil organic carbon-water partitioning

coefficient (Koc) predicts its mobility in soil.

Parameter pH Value Interpretation Source

Log P (n-

octanol/water)
4 -0.89

Low

bioaccumulation

potential

Merck Index[8]

Log P (n-

octanol/water)
7 -1.84 / -1.85

Low

bioaccumulation

potential

AERU, Merck

Index[2][8]

Log P (n-

octanol/water)
9 -1.89

Low

bioaccumulation

potential

Merck Index[8]

Soil Adsorption

Coefficient (Koc)

(estimated)

- 36
Very high

mobility in soil
PubChem[6]

Stability and Degradation
Understanding the stability of Flucarbazone under various environmental conditions is key to

predicting its persistence.
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Parameter Condition Result Source

Aqueous Hydrolysis pH 4, 7, and 9 (20 °C) Stable AERU, PubChem[1][6]

Aerobic

Biodegradation (Soil)
-

Half-life of 64 to 76

days
PubChem[6]

Anaerobic

Biodegradation

(Water)

-
Half-life of 66 to 104

days
PubChem[6]

Experimental Protocols
The determination of the physicochemical properties listed above follows standardized

international guidelines, primarily those established by the Organisation for Economic Co-

operation and Development (OECD).

Water Solubility (OECD Guideline 105)
This guideline describes two primary methods for determining the water solubility of a

substance: the Column Elution Method and the Flask Method.[10]

Principle: To determine the saturation mass concentration of a substance in water at a given

temperature.[11][12]

Flask Method (for solubilities > 10⁻² g/L):

An excess amount of the test substance is added to water.

The mixture is agitated at a temperature slightly above the test temperature to achieve

equilibrium.

The mixture is then cooled and maintained at the test temperature (e.g., 20 °C) under

continued agitation until saturation is achieved.[13]

The solution is centrifuged or filtered, and the concentration of the substance in the

aqueous phase is determined by a suitable analytical method (e.g., HPLC, GC).[12]
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Column Elution Method (for solubilities < 10⁻² g/L):

A column is packed with an inert support material coated with an excess of the test

substance.[12]

Water is passed through the column at a slow, constant rate.

The concentration of the substance in the eluate is monitored over time.

Water solubility is determined from the plateau concentration when the eluate becomes

saturated.[13]

Hydrolysis as a Function of pH (OECD Guideline 111)
This test assesses the abiotic degradation of a chemical in water at environmentally relevant

pH values.

Principle: To measure the rate of hydrolytic transformation of a substance in sterile aqueous

buffer solutions at controlled temperatures in the dark.[14][15][16]

Methodology:

Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.[17][18]

The test substance is added to each buffer solution at a concentration not exceeding 0.01

M or half its water solubility.[15][17]

The solutions are incubated in the dark at a constant temperature (e.g., 50 °C for a

preliminary test, or lower for longer-term studies).[15][17]

Samples are taken at appropriate time intervals and analyzed for the concentration of the

parent substance and any significant hydrolysis products.[18]

The rate of hydrolysis and the half-life (DT₅₀) are calculated. For Flucarbazone, the

substance is found to be stable under these conditions.[1][6]
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Experimental Workflow: OECD 111 Hydrolysis Study

Prepare sterile buffer solutions
(pH 4, 7, 9)

Add Flucarbazone
(conc. < 0.01 M)

Incubate in dark
at constant temperature

Sample at time intervals

Analyze concentration
(Parent & Products) via HPLC

Calculate hydrolysis rate
and half-life (DT50)

Click to download full resolution via product page

Caption: Workflow for determining hydrolysis as a function of pH.

Partition Coefficient (n-octanol/water) by HPLC Method
(OECD Guideline 117)
The HPLC method is a reliable and efficient alternative to the traditional shake-flask method for

determining the partition coefficient (Log P).
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Principle: The method is based on the correlation between a substance's retention time on a

reverse-phase HPLC column and its n-octanol/water partition coefficient. Lipophilic

substances are retained longer than hydrophilic ones.[19][20]

Methodology:

Calibration: A series of reference compounds with known Log P values are injected into

the HPLC system to create a calibration curve of log retention time versus Log P.

Sample Analysis: The test substance (Flucarbazone) is dissolved in the mobile phase and

injected into the HPLC system under the same isocratic conditions used for calibration.[20]

Determination: The retention time of Flucarbazone is measured (in duplicate).[20]

Calculation: The Log P of Flucarbazone is determined by interpolating its retention time

on the calibration graph.[20] This method is suitable for compounds with Log P values in

the range of 0 to 6.[21][22]

Environmental Fate and Behavior
The physicochemical properties of Flucarbazone dictate its behavior in the environment.

Soil Mobility: With a very low pKa of 1.9, Flucarbazone exists almost entirely as an anion in

typical environmental pH ranges.[6] Anionic compounds generally exhibit low adsorption to

soil organic carbon and clay, leading to very high mobility.[6] This is consistent with its low

estimated Koc value of 36.[6]

Volatilization: Due to its low vapor pressure and its existence as a non-volatile anion in soil

and water, volatilization is not an important environmental fate process.[6]

Bioaccumulation: The Log P values for Flucarbazone are negative across different pH

levels, indicating it is hydrophilic. This suggests a low potential for bioconcentration in

aquatic organisms.[6]
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Flucarbazone Dissociation based on pKa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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